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Abstract
Propyzamide is a selective, systemic herbicide used for the control of a wide range of grasses

and certain broadleaf weeds.[1][2] Its efficacy and environmental fate are significantly

influenced by its solubility in various media. This technical guide provides a comprehensive

overview of the solubility of propyzamide in water and a range of organic solvents.

Quantitative data is presented in a structured format, and standard experimental protocols for

solubility determination are detailed to aid in the design and interpretation of research studies.

Propyzamide Solubility Data
The solubility of propyzamide exhibits a distinct profile, characterized by low aqueous solubility

and significantly higher solubility in many organic solvents.[1][3][4] This differential solubility is a

critical factor in its formulation, application, and environmental mobility. For instance, its low

water solubility contributes to limited leaching in most soil types, although this can be

influenced by soil organic matter content.

The following tables summarize the quantitative solubility data for propyzamide in water and

various organic solvents, compiled from available literature.

Table 1: Solubility of Propyzamide in Water
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Solvent Solubility Temperature (°C) Source

Water 15 mg/L 25

Water 9.0 mg/L 20 (at pH 7)

Table 2: Solubility of Propyzamide in Organic Solvents

Solvent Solubility (g/L) Temperature (°C) Source

Dimethyl Sulfoxide

(DMSO)
330 Not Specified

Cyclohexanone 200 Not Specified

Methyl Ethyl Ketone 200 Not Specified

Methanol 150 Not Specified

Isopropanol 150 Not Specified

Acetone 139 20

Xylene 100 Not Specified

Toluene 9.67 20

Hexane 0.501 20

Qualitative solubility descriptions from literature indicate that propyzamide is also moderately

soluble in benzene and carbon tetrachloride, and slightly soluble in petroleum ether.

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental requirement for regulatory

purposes and product development. The OECD Guidelines for the Testing of Chemicals

provide standardized methods to ensure data consistency and reliability. The primary methods

referenced for water solubility are the Column Elution Method and the Flask Method (also

known as the Shake-Flask Method).
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OECD Guideline 105: Water Solubility
This guideline outlines the internationally recognized methods for determining the water

solubility of chemical substances. Before proceeding, it is recommended to have preliminary

information about the substance, such as its structural formula, vapor pressure, and stability in

water (hydrolysis).

a) Shake-Flask Method

The shake-flask method is the most widely used and reliable technique for determining

solubility, particularly for values above 10⁻² g/L. It is based on achieving a saturated solution of

the compound and then measuring its concentration.

Detailed Methodology:

Preparation: An excess amount of the solid test substance (propyzamide) is added to a

flask or vial containing a known volume of the solvent (e.g., deionized water). Using an

excess ensures that saturation can be reached.

Equilibration: The vessel is sealed and agitated (e.g., shaken or stirred) in a constant

temperature bath. For propyzamide, this is typically done at 20°C or 25°C. The agitation

period must be sufficient to allow the system to reach thermodynamic equilibrium. This can

take 24 hours or longer, and preliminary tests are often conducted to determine the

necessary time. It is common to test samples after 1, 2, and 3 days to ensure the

concentration has plateaued.

Phase Separation: Once equilibrium is reached, the suspension is allowed to settle. The

solid and liquid phases are then separated to obtain the clear, saturated aqueous solution.

This is typically achieved by centrifugation at the test temperature.

Analysis: The concentration of propyzamide in the clear supernatant is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or Gas Chromatography-Mass Spectrometry (GC-MS).

Calculation: The measured concentration represents the solubility of the substance at the

specified temperature. The experiment is typically performed in triplicate to ensure

reproducibility.
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b) Column Elution Method

This method is more suitable for substances with low solubility (less than 10⁻² g/L).

Detailed Methodology:

Column Preparation: The test substance is deposited on an inert carrier material (e.g., glass

wool, celite) and packed into a column.

Elution: Water is passed through the column at a slow, controlled rate. This creates a

saturated solution of the substance at the column's outlet.

Analysis: The eluate is collected in fractions, and the concentration of the dissolved

substance in each fraction is determined using an appropriate analytical technique.

Calculation: The solubility is calculated from the mass of the substance eluted and the total

volume of water passed through the column once a concentration plateau is observed.

Logical Relationships in Propyzamide Solubility
The solubility characteristics of propyzamide can be visualized to understand its behavior in

different environments. The following diagram illustrates the logical classification of its solubility

based on the solvent's polarity.
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Caption: Logical flow of propyzamide's differential solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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